![molecular formula C11H11NO2 B056432 Benzyl-carbamic acid prop-2-ynyl ester CAS No. 119258-49-0](/img/structure/B56432.png)
Benzyl-carbamic acid prop-2-ynyl ester
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Overview
Description
Benzyl-carbamic acid prop-2-ynyl ester, also known as propargyl carbamate, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a versatile building block that can be used to synthesize a wide range of bioactive molecules.
Mechanism of Action
The mechanism of action of benzyl-carbamic acid prop-2-ynyl ester is not fully understood. However, it is believed that this compound exerts its therapeutic effects through the inhibition of key enzymes and signaling pathways involved in disease progression. For example, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Inhibition of HDACs leads to the activation of tumor suppressor genes and the inhibition of oncogenes, resulting in the suppression of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its anticancer and neuroprotective effects, this compound has been shown to exhibit anti-inflammatory, antioxidant, and immunomodulatory effects. This compound has also been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of benzyl-carbamic acid prop-2-ynyl ester is its versatility as a building block for the synthesis of bioactive molecules. This compound can be easily modified to introduce different functional groups and improve its pharmacological properties. Additionally, this compound has a high yield and purity, making it easy to obtain in large quantities for laboratory experiments.
One of the limitations of this compound is its relatively low solubility in water. This can make it challenging to use in certain experimental settings, such as in vivo studies. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to optimize its pharmacological properties for specific therapeutic applications.
Future Directions
There are several future directions for the study of benzyl-carbamic acid prop-2-ynyl ester. One area of research is the development of more potent and selective HDAC inhibitors based on this compound. Another area of research is the exploration of the potential of this compound as a therapeutic agent for other diseases, such as autoimmune diseases and cardiovascular diseases. Additionally, the development of novel synthetic methods for the production of this compound and its derivatives could lead to the discovery of new bioactive molecules with therapeutic potential.
Synthesis Methods
Benzyl-carbamic acid prop-2-ynyl ester can be synthesized through a simple one-pot reaction between benzyl isocyanate and this compound alcohol. This reaction is typically carried out in the presence of a base catalyst, such as triethylamine, and a solvent, such as dichloromethane. The reaction yields this compound as a white crystalline solid with a high yield and purity.
Scientific Research Applications
Benzyl-carbamic acid prop-2-ynyl ester has been extensively studied for its potential therapeutic applications in various fields of medicine, including cancer, neurodegenerative diseases, and infectious diseases. This compound has been shown to exhibit potent anticancer activity against a wide range of cancer cell lines, including breast cancer, lung cancer, and leukemia. Additionally, this compound has been shown to have neuroprotective effects against neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. This compound has also been explored as a potential antiviral agent against infectious diseases, such as HIV and hepatitis B.
properties
CAS RN |
119258-49-0 |
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Molecular Formula |
C11H11NO2 |
Molecular Weight |
189.21 g/mol |
IUPAC Name |
prop-2-ynyl N-benzylcarbamate |
InChI |
InChI=1S/C11H11NO2/c1-2-8-14-11(13)12-9-10-6-4-3-5-7-10/h1,3-7H,8-9H2,(H,12,13) |
InChI Key |
FKQNWYVNHGZBSL-UHFFFAOYSA-N |
SMILES |
C#CCOC(=O)NCC1=CC=CC=C1 |
Canonical SMILES |
C#CCOC(=O)NCC1=CC=CC=C1 |
synonyms |
BENZYL-CARBAMIC ACID PROP-2-YNYL ESTER |
Origin of Product |
United States |
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